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Abstract

Heteronoside is a complex flavonoid glycoside that has been identified and isolated from the
herbaceous plant Leonurus artemisia.[1] As a member of the flavonoid family, it possesses a
polyphenolic structure that suggests potential bioactivity, a characteristic of this class of natural
products. This technical guide provides a detailed examination of the chemical structure of
Heteronoside, based on currently available data. While comprehensive experimental and
biological activity data for Heteronoside remains limited in publicly accessible literature, this
document consolidates the known information and provides generalized experimental context
for its study.

Chemical Structure and Properties

Heteronoside is characterized by a flavone core, specifically quercetin, which is glycosidically
linked to a decorated disaccharide at the 3-hydroxyl position. The systematic name for
Heteronoside is 4H-1-Benzopyran-4-one, 3-[[6-O-[6-deoxy-3-O-(4-hydroxy-3,5-
dimethoxybenzoyl)-a-L-mannopyranosyl]-B-D-galactopyranosyl]oxy]-2-(3,4-
dihydroxyphenyl)-5,7-dihydroxy-.[1]

The structure consists of the following key components:
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e Aglycone: Quercetin, a well-known flavonol with a 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4H-
1-benzopyran-4-one structure.

e Disaccharide: A 3-D-galactopyranosyl unit linked to a 6-deoxy-a-L-mannopyranosyl! (a-L-
rhamnopyranosyl) moiety.

o Acyl Group: A 4-hydroxy-3,5-dimethoxybenzoyl group attached to the 3-position of the
mannopyranosyl residue.

A 2D representation of the chemical structure of Heteronoside is provided below:

l#.2D Structure of Heteronoside

Caption: 2D chemical structure of Heteronoside.

Physicochemical Properties

The fundamental physicochemical properties of Heteronoside have been determined and are
summarized in the table below. This quantitative data is essential for its identification and for
various analytical and experimental procedures.

Property Value Reference
Molecular Formula C36H38020 [1]
Molecular Weight 790.68 g/mol [1]

CAS Number 852638-61-0 [1][2]

Experimental Protocols

While specific, detailed experimental protocols for the original isolation and characterization of
Heteronoside are not extensively published, a general methodology for the extraction and
purification of flavonoid glycosides from plant sources, such as Leonurus artemisia, is
presented below. This serves as a foundational guide for researchers aiming to isolate and
study Heteronoside or similar compounds.

General Protocol for Isolation and Purification
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Plant Material Collection and Preparation:

o Aerial parts of Leonurus artemisia are collected, washed, and air-dried in the shade.

o The dried plant material is ground into a fine powder to increase the surface area for
extraction.

Extraction:

o The powdered plant material is subjected to solvent extraction, typically using a polar
solvent such as methanol or ethanol, at room temperature.

o The extraction is often performed multiple times to ensure a high yield of the target
compounds.

o The resulting extracts are combined and concentrated under reduced pressure using a
rotary evaporator.

Solvent Partitioning:

o The concentrated crude extract is suspended in water and sequentially partitioned with
solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.

o Flavonoid glycosides, being polar, are typically enriched in the ethyl acetate and n-butanol
fractions.

Chromatographic Purification:

o The enriched fraction is subjected to various chromatographic techniques for the isolation
of pure compounds.

o Column Chromatography: The fraction is initially separated on a silica gel or Sephadex
LH-20 column, eluting with a gradient of solvents (e.g., chloroform-methanol or methanol-
water).

o Preparative High-Performance Liquid Chromatography (HPLC): Further purification of the
fractions obtained from column chromatography is achieved using preparative HPLC with
a C18 column and a suitable mobile phase, often a gradient of acetonitrile and water.
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Structural Elucidation

The chemical structure of the isolated compound is typically elucidated using a combination of
spectroscopic technigues:

e Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine
the exact molecular weight and elemental composition, allowing for the deduction of the
molecular formula.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H-NMR: Provides information on the number and chemical environment of protons,
including the characteristic signals for the aromatic protons of the flavonoid core, the
anomeric protons of the sugar moieties, and the protons of the acyl group.

o 1BC-NMR and DEPT: Reveals the number and types of carbon atoms (CH, CHz, CHs, and
guaternary carbons).

o 2D-NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the
connectivity within the molecule. COSY (Correlation Spectroscopy) identifies proton-proton
couplings, HSQC (Heteronuclear Single Quantum Coherence) correlates protons with
their directly attached carbons, and HMBC (Heteronuclear Multiple Bond Correlation)
establishes long-range correlations between protons and carbons, which is essential for
determining the glycosylation and acylation sites and the linkage between the sugar units.

Biological Activity and Signhaling Pathways

Currently, there is a notable lack of specific studies in the peer-reviewed literature detailing the
biological activities and mechanisms of action of Heteronoside. As a flavonoid glycoside, it is
plausible that Heteronoside may exhibit antioxidant, anti-inflammatory, or other biological
properties characteristic of this compound class. However, without experimental data, any such
claims would be speculative.

Consequently, no signaling pathways directly modulated by Heteronoside have been
identified. Therefore, a diagrammatic representation of its biological interactions cannot be
provided at this time. Further research is required to investigate the pharmacological potential
of this complex natural product.
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Conclusion

Heteronoside is a structurally intricate flavonoid glycoside isolated from Leonurus artemisia.
Its chemical identity has been established through its IUPAC name and physicochemical
properties. While a general framework for its isolation and structural elucidation can be
proposed based on standard phytochemical methods, a significant gap exists in the scientific
literature regarding its specific biological functions and molecular targets. This presents an
opportunity for future research to explore the therapeutic potential of Heteronoside,
contributing to the broader understanding of the pharmacological effects of flavonoid
glycosides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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